Cas no 4068-71-7 (Methyl 3-bromo-5-chloro-2-hydroxybenzoate)

Methyl 3-bromo-5-chloro-2-hydroxybenzoate is a halogenated aromatic ester with a molecular formula of C8H6BrClO3. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its key structural features—a bromo and chloro substitution on the benzene ring, along with a hydroxyl and ester group—enhance its reactivity in cross-coupling reactions, electrophilic substitutions, and derivatization processes. The presence of multiple functional groups allows for selective modifications, making it valuable for constructing complex molecules. Its stability under standard conditions and well-characterized reactivity profile contribute to its utility in research and industrial settings. Proper handling is advised due to potential sensitivity to moisture and light.

Methyl 3-bromo-5-chloro-2-hydroxybenzoate structure

4068-71-7 structure

Product Name:Methyl 3-bromo-5-chloro-2-hydroxybenzoate

CAS No:4068-71-7

MF:C₈H₆BrClO₃

MW:265.488440990448

MDL:MFCD06203697

CID:823957

PubChem ID:53419622

Update Time:2025-10-31

Methyl 3-bromo-5-chloro-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-bromo-5-chloro-2-hydroxybenzoate
- RARECHEM AL BF 0302
- AK119552
- HBQLSLQUWRIFDB-UHFFFAOYSA-N
- 5530AB
- FCH1377336
- AX8244968
- ST2407199
- Methyl 3-Bromo-5-Chloro-2-Hydroxy-Benzoate
- DTXSID70697527
- MFCD06203697
- DB-370819
- CS-0103682
- 4068-71-7
- AKOS016010690
- Methyl3-bromo-5-chloro-2-hydroxybenzoate
- TS-03490
- C75060
- SCHEMBL3203329
- MDL： MFCD06203697
- Inchi： 1S/C8H6BrClO3/c1-13-8(12)5-2-4(10)3-6(9)7(5)11/h2-3,11H,1H3
- InChI Key： HBQLSLQUWRIFDB-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC(C(=O)OC)=C1O)Cl

Computed Properties

Exact Mass: 263.91888
Monoisotopic Mass: 263.919
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.5
XLogP3: 3.3

Experimental Properties

PSA: 46.53

Methyl 3-bromo-5-chloro-2-hydroxybenzoate Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

Methyl 3-bromo-5-chloro-2-hydroxybenzoate Pricemore >>

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